Cas no 3302-10-1 (3,5,5-Trimethylhexanoic acid)

3,5,5-Trimethylhexanoic acid Properties

Names and Identifiers

• 3,5,5-Trimethylhexanoic acid
• Isononanoic acid
• 3,5,5-trimethyl-hexanoic acid
• 3,5,5-Trimethyl-hexansaeure
• 3,5,5-trimethyl-n-hexanoic acid
• Hexanoic acid,3,5,5-trimethyl
• iso-octanoic acid
• 3,5,5-Trimethylcaproic acid
• Kyowanoic N
• NSC 52185
• 3,5,5-Trimethyl-n-hexanoicacid
• +Expand

• MDL： MFCD00020507
• InChIKey： OILUAKBAMVLXGF-UHFFFAOYSA-N
• Inchi： 1S/C9H18O2/c1-7(5-8(10)11)6-9(2,3)4/h7H,5-6H2,1-4H3,(H,10,11)
• SMILES： CC(CC(=O)O)CC(C)(C)C
• BRN： 1749506

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Heavy Atom Count: 11
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.53340
• PSA: 37.30000
• Refractive Index: 1.4278-1.4298
• Boiling Point: 120°C/13mmHg(lit.)
• Melting Point: -70°C
• Flash Point: 125°C
• Solubility: Miscible with the usual organic solvents.
• Color/Form: Colorless Transparent Liquid
• Stability/Shelf Life: Stable. Incompatible with reactive metals, strong oxidizing agents.
• Solubility: Slightly soluble in water
• Density: 0,91 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters